Cas no 88760-92-3 (1,3-Benzenediamine,N3-2-benzothiazolyl-N1,N1-diethyl-)
88760-92-3 structure
Product Name:1,3-Benzenediamine,N3-2-benzothiazolyl-N1,N1-diethyl-
CAS No:88760-92-3
MF:C17H19N3S
MW:297.417862176895
CID:734131
PubChem ID:343190
Update Time:2025-04-19
1,3-Benzenediamine,N3-2-benzothiazolyl-N1,N1-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediamine,N3-2-benzothiazolyl-N1,N1-diethyl-
- 1-N-(1,3-benzothiazol-2-yl)-3-N,3-N-diethylbenzene-1,3-diamine
- NSC-382292
- N~3~-(1,3-Benzothiazol-2-yl)-N~1~,N~1~-diethylbenzene-1,3-diamine
- 88760-92-3
- SCHEMBL11005716
- NSC382292
- DTXSID20321840
-
- Inchi: 1S/C17H19N3S/c1-3-20(4-2)14-9-7-8-13(12-14)18-17-19-15-10-5-6-11-16(15)21-17/h5-12H,3-4H2,1-2H3,(H,18,19)
- InChI Key: TUSDMTQIWGPMBW-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1NC1=CC=CC(=C1)N(CC)CC
Computed Properties
- Exact Mass: 297.13
- Monoisotopic Mass: 297.13
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 56.4Ų
Experimental Properties
- Density: 1.222
- Boiling Point: 453.2°Cat760mmHg
- Flash Point: 227.9°C
- Refractive Index: 1.695
- PSA: 56.40000
- LogP: 4.95910
1,3-Benzenediamine,N3-2-benzothiazolyl-N1,N1-diethyl- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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